(7-ethyl-2,3-dihydro-1H-indol-3-yl)methanol hydrochloride
Overview
Description
(7-ethyl-2,3-dihydro-1H-indol-3-yl)methanol hydrochloride, also known as 7-ethyl-2,3-dihydro-1H-indol-3-ylmethanol HCl, is an organic compound that is widely used in scientific research. It is a white, crystalline solid with a molecular weight of 183.63 g/mol. It has a melting point of 109.5°C and a boiling point of 173.2°C. 7-ethyl-2,3-dihydro-1H-indol-3-ylmethanol HCl is soluble in water, ethanol, and methanol, and is insoluble in ether.
Scientific Research Applications
(7-ethyl-2,3-dihydro-1H-indol-3-yl)methanol hydrochloridedihydro-1H-indol-3-ylmethanol HCl is widely used in scientific research due to its ability to interact with various biological systems. It has been used in studies of the pharmacological properties of drugs, as well as in studies of the biochemical and physiological effects of drugs. It has also been used to study the effects of drugs on the nervous system and to study the effects of drugs on the cardiovascular system.
Mechanism of Action
(7-ethyl-2,3-dihydro-1H-indol-3-yl)methanol hydrochloridedihydro-1H-indol-3-ylmethanol HCl has been found to act as an agonist of the serotonin 5-HT3 receptor. This receptor is involved in the regulation of neurotransmitter release, as well as in the regulation of gastrointestinal motility. In addition, (7-ethyl-2,3-dihydro-1H-indol-3-yl)methanol hydrochloridedihydro-1H-indol-3-ylmethanol HCl has been found to act as an agonist of the 5-HT2A receptor, which is involved in the regulation of mood, appetite, and sleep.
Biochemical and Physiological Effects
(7-ethyl-2,3-dihydro-1H-indol-3-yl)methanol hydrochloridedihydro-1H-indol-3-ylmethanol HCl has been found to have a variety of biochemical and physiological effects. It has been found to modulate the release of neurotransmitters such as serotonin, dopamine, and norepinephrine. In addition, it has been found to have an effect on the cardiovascular system, as it has been found to reduce blood pressure and heart rate. It has also been found to have an effect on the gastrointestinal system, as it has been found to reduce gastrointestinal motility. Finally, it has been found to have an effect on the central nervous system, as it has been found to reduce anxiety and improve mood.
Advantages and Limitations for Lab Experiments
The use of (7-ethyl-2,3-dihydro-1H-indol-3-yl)methanol hydrochloridedihydro-1H-indol-3-ylmethanol HCl in laboratory experiments has a number of advantages. It is a stable compound that is easy to obtain and store. In addition, it is soluble in water, ethanol, and methanol, making it easy to use in a variety of laboratory experiments. Furthermore, it has been found to interact with several biological systems, making it a useful tool for studying the effects of drugs on the body.
However, there are also some limitations to using (7-ethyl-2,3-dihydro-1H-indol-3-yl)methanol hydrochloridedihydro-1H-indol-3-ylmethanol HCl in laboratory experiments. For example, it is not always possible to accurately predict the effects of the compound on a given biological system. Furthermore, the compound can be toxic at high doses, so care must be taken when using it in laboratory experiments.
Future Directions
There are several potential future directions for the use of (7-ethyl-2,3-dihydro-1H-indol-3-yl)methanol hydrochloridedihydro-1H-indol-3-ylmethanol HCl in scientific research. One potential direction is the use of the compound in the development of new drugs. The compound has been found to modulate the release of various neurotransmitters, making it a potential target for the development of drugs that could be used to treat a variety of conditions. In addition, the compound could be used to study the effects of drugs on the cardiovascular system, as well as the effects of drugs on the gastrointestinal system. Finally, the compound could be used to study the effects of drugs on the central nervous system, such as the effects on mood and anxiety.
Synthesis Methods
(7-ethyl-2,3-dihydro-1H-indol-3-yl)methanol hydrochloridedihydro-1H-indol-3-ylmethanol HCl can be synthesized from (7-ethyl-2,3-dihydro-1H-indol-3-yl)methanol hydrochloridedihydro-1H-indol-3-ylmethanol, which is a precursor, and hydrochloric acid. The reaction is carried out in a two-step process. In the first step, (7-ethyl-2,3-dihydro-1H-indol-3-yl)methanol hydrochloridedihydro-1H-indol-3-ylmethanol is reacted with hydrochloric acid to form (7-ethyl-2,3-dihydro-1H-indol-3-yl)methanol hydrochloridedihydro-1H-indol-3-ylmethanol hydrochloride. In the second step, the hydrochloride salt is purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (7-ethyl-2,3-dihydro-1H-indol-3-yl)methanol hydrochloride involves the reduction of 7-ethyl-1H-indole-3-carboxaldehyde followed by the addition of a methanol group. The resulting product is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "7-ethyl-1H-indole-3-carboxaldehyde", "Sodium borohydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 7-ethyl-1H-indole-3-carboxaldehyde in methanol.", "Step 2: Add a small amount of sodium borohydride to the solution and stir for several hours at room temperature.", "Step 3: Quench the reaction by adding water and then acidify the solution with hydrochloric acid.", "Step 4: Extract the product with a suitable organic solvent and dry over anhydrous magnesium sulfate.", "Step 5: Concentrate the solution and precipitate the product as the hydrochloride salt by adding hydrochloric acid." ] } | |
CAS RN |
2770359-36-7 |
Product Name |
(7-ethyl-2,3-dihydro-1H-indol-3-yl)methanol hydrochloride |
Molecular Formula |
C11H16ClNO |
Molecular Weight |
213.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
